Cas no 63055-15-2 ((4aS,8aR)-Hexahydronaphthalene-1,3(2H,4H)-dione)

• Product Name: (4aS,8aR)-Hexahydronaphthalene-1,3(2H,4H)-dione
• CAS No: 63055-15-2
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 2843803
• PubChem ID: 71373449
• Update Time: 2025-04-21

(4aS,8aR)-Hexahydronaphthalene-1,3(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 63055-15-2
• DTXSID20796271
• (4aS,8aR)-Hexahydronaphthalene-1,3(2H,4H)-dione

• Inchi： 1S/C10H14O2/c11-8-5-7-3-1-2-4-9(7)10(12)6-8/h7,9H,1-6H2/t7-,9+/m0/s1
• InChI Key： QHMIKDWRCOBYRY-IONNQARKSA-N
• SMILES： O=C1CC(C[C@@H]2CCCC[C@H]21)=O

Computed Properties

• Exact Mass: 166.099379685Da
• Monoisotopic Mass: 166.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų